Cas no 10033-63-3 (1H-PYRAZOLE-4-CARBONITRILE, 3-AMINO-5-(TRIFLUOROMETHYL)-)

1H-PYRAZOLE-4-CARBONITRILE, 3-AMINO-5-(TRIFLUOROMETHYL)- structure
10033-63-3 structure
Product Name:1H-PYRAZOLE-4-CARBONITRILE, 3-AMINO-5-(TRIFLUOROMETHYL)-
CAS No:10033-63-3
MF:C5H3F3N4
MW:176.099330186844
CID:3232821
PubChem ID:85519445
Update Time:2025-04-21

1H-PYRAZOLE-4-CARBONITRILE, 3-AMINO-5-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE-4-CARBONITRILE, 3-AMINO-5-(TRIFLUOROMETHYL)-
    • EN300-383839
    • AT30558
    • 5-amino-4-cyano-3-trifluoromethylpyrazole
    • SCHEMBL20142124
    • 5-Amino-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
    • RFIIQPPDSFFCSM-UHFFFAOYSA-N
    • 10033-63-3
    • Inchi: 1S/C5H3F3N4/c6-5(7,8)3-2(1-9)4(10)12-11-3/h(H3,10,11,12)
    • InChI Key: RFIIQPPDSFFCSM-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C#N)C(N)=NN1)(F)F

Computed Properties

  • Exact Mass: 176.030981g/mol
  • Monoisotopic Mass: 176.030981g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 176.1g/mol
  • XLogP3: 1.1
  • Topological Polar Surface Area: 78.5Ų

1H-PYRAZOLE-4-CARBONITRILE, 3-AMINO-5-(TRIFLUOROMETHYL)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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10033-63-3 95%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-383839-10.0g
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1PlusChem
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1H-PYRAZOLE-4-CARBONITRILE, 3-AMINO-5-(TRIFLUOROMETHYL)- Related Literature

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